Using stable isotopes and isotope ratio mass spectrometry to study mineral metabolism in humans†‡ Invited Lecture
Journal of Analytical Atomic Spectrometry Pub Date: 2002-05-29 DOI: 10.1039/B202249B
Abstract
Recommended Literature
- [1] A bright, red-emitting water-soluble BODIPY fluorophore as an alternative to the commercial Mito Tracker Red for high-resolution mitochondrial imaging†
- [2] A “weak acid and weak base” type fluorescent probe for sensing pH: mechanism and application in living cells†
- [3] A Au nanoparticle-incorporated sponge as a versatile transmission surface-enhanced Raman scattering substrate
- [4] A borane–bithiophene–BODIPY triad: intriguing tricolor emission and selective fluorescence response towards fluoride ions†
- [5] 5-Carboxyfluorescein tagged N-phenylanthranilamide as a tracer reagent for fluorescence polarization: a robust method to screen MAPK pathway allosteric inhibitors†
- [6] 3D-printed insect models offer a feasible method for mating studies of chrysomelid beetles
- [7] A carbon sandwich electrode with graphene filling coated by N-doped porous carbon layers for lithium–sulfur batteries†
- [8] 99mTc-DTPA-bis-c(RGDfK) a potential alpha(v)beta3 integrin based homobivalent radioligand for imaging neoangiogenesis in malignant glioma and melanoma†
- [9] A 1,3-carbonyl shift in the platinum-catalyzed aromatization of 2-epoxy-1-(methoxyalk-2-ynyl)benzenes†
- [10] 3D printed O2 indicators†

Journal Name:Journal of Analytical Atomic Spectrometry
research_products
-
CAS no.: 1076199-55-7